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Compound of Interest

Compound Name: ATN-161 trifluoroacetate salt

Cat. No.: B15606112 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

ATN-161 is a small peptide antagonist of integrin α5β1 and αvβ3, which are crucial mediators

of cell adhesion, migration, and angiogenesis. By targeting these integrins, which are often

overexpressed on tumor and endothelial cells, ATN-161 has shown potential in inhibiting tumor

growth and metastasis. Preclinical studies suggest that ATN-161 may enhance the efficacy of

traditional chemotherapy agents, representing a promising combination strategy for cancer

therapy. These application notes provide a comprehensive overview of the in vitro assessment

of ATN-161 in combination with standard chemotherapeutic agents, including detailed

experimental protocols and data presentation guidelines.

Mechanism of Action and Signaling Pathways
ATN-161 is a non-RGD-based peptide that binds to integrin β subunits, locking them in an

inactive conformation. This inhibition disrupts downstream signaling pathways that are critical

for cell survival, proliferation, and migration. Key signaling pathways modulated by ATN-161

include:

MAPK Pathway: ATN-161 has been shown to significantly inhibit the phosphorylation of

Mitogen-Activated Protein Kinase (MAPK), a central pathway in cell proliferation and
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survival.

NF-κB Pathway: By blocking integrin α5β1, ATN-161 can suppress the activation of Nuclear

Factor-kappa B (NF-κB), a key regulator of inflammation, cell survival, and angiogenesis.

This can lead to decreased expression of downstream targets like Matrix Metalloproteinases

(MMPs).

The following diagram illustrates the proposed signaling pathway of ATN-161.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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